(1R*,5R*)-N,N-dimethyl-6-[(1-methyl-1H-imidazol-2-yl)methyl]-3,6-diazabicyclo[3.2.2]nonane-3-carboxamide

• IUPAC Name: (1R,5R)-N,N-dimethyl-6-[(1-methylimidazol-2-yl)methyl]-3,6-diazabicyclo[3.2.2]nonane-3-carboxamide
• InChI: InChI=1S/C15H25N5O/c1-17(2)15(21)20-9-12-4-5-13(10-20)19(8-12)11-14-16-6-7-18(14)3/h6-7,12-13H,4-5,8-11H2,1-3H3/t12-,13-/m1/s1
• InChI Key: KDAXSAZJDVNFHV-CHWSQXEVSA-N
• Canonical SMILES: CN1C=CN=C1CN2CC3CCC2CN(C3)C(=O)N(C)C
• Isomeric SMILES: CN1C=CN=C1CN2C[C@H]3CC[C@@H]2CN(C3)C(=O)N(C)C
• Molecular Formula: C15H25N5O
• Molecular Weight: 291.39 g/mol

Description

The compound belongs to a class of chemicals known as diazabicyclo[3.2.2]nonanes, which have been extensively studied for various chemical and pharmaceutical properties. Studies on similar compounds provide insights into their synthesis, structural and conformational aspects, and chemical properties (Fernández et al., 1992).

Synthesis Analysis

Synthesis of related compounds involves specific reactions under controlled conditions, often involving nitriles and carboxamides. The synthesis process is complex, requiring precise control of reaction conditions and thorough understanding of the underlying chemistry (Fernández et al., 1995).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using techniques like NMR spectroscopy and X-ray crystallography. These methods reveal the conformation and the positioning of various substituents in the molecule, which are crucial for understanding the compound's chemical behavior (Dotsenko et al., 2007).

Chemical Reactions and Properties

Compounds in this category typically display a range of chemical reactions, depending on their functional groups and molecular structure. Reactions like aminomethylation are common, leading to the formation of diverse derivatives with different chemical properties (Girreser et al., 2016).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are influenced by the compound's molecular structure. Understanding these properties is essential for handling and application in various fields (Shealy et al., 1968).

Chemical Properties Analysis

The chemical behavior of the compound, including reactivity with other chemicals, stability under different conditions, and its behavior in various solvents, is a critical aspect of its study. Such properties are key to its potential applications and handling (Guo et al., 2015).

Scientific Research Applications

Synthesis and Structural Studies

The synthesis and structural characterization of compounds derived from similar diazabicyclo nonane frameworks have been extensively studied. For instance, Fernández et al. (1992) synthesized a series of N-substituted 3,7-dimethyl-9-amino-3,7-diazabicyclo[3.3.1]nonane-9-carboxamides and carboxamide N-substituted derivatives, providing insight into their preferred conformation through NMR spectroscopy and X-ray diffraction. This study highlights the compounds' flattened chair-chair conformation with equatorial methyl groups and a nearly perpendicular carboxamido group to the bispidine skeleton, which could be relevant for understanding the chemical behavior and potential applications of the compound Fernández et al., 1992.

Pharmacological Applications

Further research has explored the potential pharmacological applications of related structures. For example, studies on 3,7-diazabicyclo[3.3.1]nonane derivatives have investigated their pharmacological effects, such as inhibiting thrombin at millimolar concentrations, showcasing their potential in therapeutic applications Kudryavtsev, 2010. Additionally, the influence of hydrogen bond acceptor systems on the nicotinic acetylcholine receptor (nAChR) ligands highlights the significance of the 3,7-diazabicyclo[3.3.1]nonane scaffold in developing subtype-selective nAChR ligands, indicating a promising area for designing specific receptor modulators Eibl et al., 2013.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its target in the body. The imidazole ring is present in many biologically active compounds and drugs.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. Standard safety procedures should be followed when handling it.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its activity and properties. It could be of interest in medicinal chemistry if it shows biological activity.